Cas no 16169-17-8 ([1,1'-Biphenyl]-2-amine,N-hydroxy-)

• Product Name: [1,1'-Biphenyl]-2-amine,N-hydroxy-
• CAS No: 16169-17-8
• MF: C₁₂H₁₁NO
• MW: 185.221843004227
• CID: 144962
• PubChem ID: 146264
• Update Time: 2025-04-19

[1,1'-Biphenyl]-2-amine,N-hydroxy- Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-2-amine,N-hydroxy-
• N-(2-phenylphenyl)hydroxylamine
• N-Hydroxy-(1,1'-biphenyl)-2-amine
• (1,1'-Biphenyl)-2-amine, N-hydroxy-
• 2-Hydroxyamino-biphenyl
• 2-phenyl-N-hydroxybenzamine
• AC1L3SV5
• BRN 2691720
• CCRIS 2821
• Hydroxylamine, N-2-biphenylyl-
• N-(2-Biphenyl)hydroxylamin
• N-(2-Biphenylyl)hydroxylamine
• N-Hydroxy-2-aminobiphenyl
• o-Biphenylhydroxylamin
• o-Biphenylhydroxylamine
• o-Hydroxylamino-biphenyl
• [1,1'-Biphenyl]-2-amine, N-hydroxy-
• hydroxylaminobiphenyl
• N-Hydroxy[1,1'-biphenyl]-2-amine
• N-Hydroxy-(1,1/'-biphenyl)-2-amine
• SCHEMBL2010850
• P77M6P3C32
• AKOS006278480
• DTXSID30167211
• 16169-17-8

• Inchi： 1S/C12H11NO/c14-13-12-9-5-4-8-11(12)10-6-2-1-3-7-10/h1-9,13-14H
• InChI Key： HVHPNXLNQJYDMK-UHFFFAOYSA-N
• SMILES： ONC1C=CC=CC=1C1C=CC=CC=1

Computed Properties

• Exact Mass: 185.08413
• Monoisotopic Mass: 185.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• Density: 1.193
• Boiling Point: 353.8°C at 760 mmHg
• Flash Point: 158.7°C
• Refractive Index: 1.661
• PSA: 32.26